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Compound of Interest

Compound Name: Brinzolamide-d5

Cat. No.: B563267

An in-depth examination of the synthesis, analytical applications, and mechanism of action of
the deuterated carbonic anhydrase inhibitor, Brinzolamide-d5.

This technical guide provides a comprehensive overview of Brinzolamide-d5, a deuterated
analog of the carbonic anhydrase inhibitor Brinzolamide. Designed for researchers, scientists,
and drug development professionals, this document details the compound's chemical
properties, analytical methodologies for its quantification, and the biochemical pathways
associated with its therapeutic effects.

Core Compound Data

Brinzolamide-d5 serves as a crucial internal standard for the accurate quantification of
Brinzolamide in biological matrices during pharmacokinetic and metabolic studies. Its key
identifiers and physicochemical properties are summarized below.
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Property Value Reference
CAS Number 1217651-02-9

Molecular Formula C12H16DsN30s5S3

Molecular Weight 388.5 g/mol

(4R)-4-(ethyl-1,1,2,2,2-ds-
amino)-3,4-dihydro-2-(3-

Formal Name methoxypropyl)-2H-thieno[3,2-
e]-1,2-thiazine-6-sulfonamide
1,1-dioxide

Purity >99% deuterated forms (di-ds)

Formulation A solid

Solubility Soluble in DMSO

Mechanism of Action: Carbonic Anhydrase
Inhibition

Brinzolamide exerts its therapeutic effect by inhibiting carbonic anhydrase, a key enzyme in the
ciliary processes of the eye responsible for the production of agueous humor. By blocking this
enzyme, Brinzolamide reduces the formation of bicarbonate ions, which in turn decreases fluid

transport and lowers intraocular pressure. This mechanism is pivotal in the management of
open-angle glaucoma and ocular hypertension.
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Mechanism of Action of Brinzolamide
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Experimental Workflow for Brinzolamide Quantification
Sample Collection
(Agueous Humor, Tissues, Tears)

!

Sample Preparation
(Extraction & Fortification with Brinzolamide-d5 IS)

|

LC Separation
(Gradient Elution)

|

Mass Spectrometry
(Positive ESI)

!

MS/MS Detection
(Quantification)

|

Data Analysis
(Pharmacokinetic Modeling)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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